NSC145366

• CAS RN: 1052515-37-3
• Molecular Formula: C37H64Cl2N2O4
• Molecular Weight: 671.83
• IUPAC Name: 2,2-Bis(4-[2-Hydroxy-3-(1,1,3,3-tetramethyl-butylamino)-propoxy]-phenyl)propane dihydrochloride
• InChI: InChI=1S/C37H62N2O4.2ClH/c1-33(2,3)25-35(7,8)38-21-29(40)23-42-31-17-13-27(14-18-31)37(11,12)28-15-19-32(20-16-28)43-24-30(41)22-39-36(9,10)26-34(4,5)6;;/h13-20,29-30,38-41H,21-26H2,1-12H3;2*1H
• InChI Key: VIFJFGHDOMDVRZ-UHFFFAOYSA-N
• SMILES: CC(C1=CC=C(OCC(O)CNC(C)(C)CC(C)(C)C)C=C1)(C2=CC=C(OCC(O)CNC(C)(C)CC(C)(C)C)C=C2)C.[H]Cl.[H]Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: NSC-145366; NSC 145366; NSC145366

Description

NSC145366 is an inhibitor of Hsp90 activities which targets the Hsp90 C-terminal domain to induce allosteric inhibition and selective client downregulation. NSC145366 increases Hsp90 oligomerization resulting in allosteric inhibition of NTD ATPase activity (IC50=119μM) but does not compete with NTD or CTD-ATP binding.

Scientific Research Applications

Nuclear Science Research and Facilities

NSC145366's applications are closely tied to nuclear science research. The National Superconducting Cyclotron Laboratory (NSCL) at Michigan State University is a key facility in this domain, offering beams of rare isotopes for various experiments. This facility plays a crucial role in addressing fundamental questions in nuclear physics, such as the limits of nuclear existence and the nature of the nuclear force. The NSCL's research impacts our understanding of the cosmos, including the origin of elements and the processes fueling explosive scenarios in the Universe. Such facilities are essential for advancing nuclear science and potentially have applications related to NSC145366 (Gade & Sherrill, 2016).

Innovations in Nuclear Science and Engineering

The Nuclear Science and Engineering Research Center (NSERC), affiliated with the United States Military Academy, is involved in projects like the Pyroelectric Crystal Accelerator. This work involves using pyroelectric crystals for ionizing and accelerating gas trapped inside a vacuum system. This research could contribute to the development of portable neutron generators, which might have implications for the applications of NSC145366 in nuclear fusion and related processes (Anderson et al., 2011).

Impact of Fossil Fuel Emissions on Atmospheric Radiocarbon

Research into the impact of fossil fuel emissions on atmospheric radiocarbon is significant for NSC145366's applications. The depletion of 14C in the atmosphere due to fossil fuel emissions affects radiocarbon dating, an essential tool in nuclear science. This aspect of research is crucial for understanding the long-term implications of fossil fuel use and its impact on the environment and various scientific applications, including those related to NSC145366 (Graven, 2015).

Comprehensive Nuclear Science References Database

The Nuclear Science References (NSR) database is an invaluable resource for researchers in the field of nuclear science, offering bibliographic information for a vast array of articles. This database supports nuclear data evaluation and research activities, which are integral to the application and understanding of NSC145366 (Pritychenko et al., 2013).

Neutron Science Research Projects

The Neutron Science Research Project (NSRP) in Japan aims to explore new basic science and nuclear energy science using a high-intensity proton accelerator. This project focuses on various scientific research programs that could directly or indirectly impact the applications of NSC145366 in understanding neutron interactions and related phenomena (Suzuki et al., 1997).